Cas no 2806-24-8 (N-(Perfluoro-1-octanesulfonyl) Glycine (>80%))

• Product Name: N-(Perfluoro-1-octanesulfonyl) Glycine (>80%)
• CAS No: 2806-24-8
• MF: C₁₀H₄F₁₇NO₄S
• MW: 557.180921554565
• CID: 1433741
• PubChem ID: 10507011
• Update Time: 2025-10-28

N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(heptadecafluorooctyl)sulfonyl]-
• 2-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctylsulfonylamino)acetic acid
• CHEBI:83505
• 2806-24-8
• N-(Perfluoro-1-octanesulfonyl)glycine; FOSAA; Perfluorooctane sulfonamidoacetic acid; N-(Perfluoro-1-octanesulfonyl)Glycine
• Perfluorooctane sulfonamidoacetic acid
• NS00000426
• N-[(heptadecafluorooctyl)sulfonyl]glycine
• Perfluorooctane sulfonamido acetic acid
• AYLOUUCBACYHAB-UHFFFAOYSA-N
• N-?[(1,?1,?2,?2,?3,?3,?4,?4,?5,?5,?6,?6,?7,?7,?8,?8,?8-?Heptadecafluorooctyl?)?sulfonyl]?-glycine; N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)sulfonyl]glycine; FOSAA
• N-[(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-Heptadecafluorooctyl)sulfonyl]glycine
• 1ST165081
• FOSAA
• N-[(Perfluorooctyl)sulfonyl]glycine
• N-(Perfluoro-1-octanesulfonyl)Glycine
• SCHEMBL7887621
• N-(Perfluoro-1-octanesulfonyl) Glycine (>80%)
• DTXSID40440941
• Q27156887

• Inchi： 1S/C10H4F17NO4S/c11-3(12,5(15,16)7(19,20)9(23,24)25)4(13,14)6(17,18)8(21,22)10(26,27)33(31,32)28-1-2(29)30/h28H,1H2,(H,29,30)
• InChI Key： AYLOUUCBACYHAB-UHFFFAOYSA-N
• SMILES： S(C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(NCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 556.95892
• Monoisotopic Mass: 556.9589575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 856
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• PSA: 83.47

Additional information on N-(Perfluoro-1-octanesulfonyl) Glycine (>80%)

Introduction to N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) and Its Applications

N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 2806-24-8, is a derivative of glycine modified with a perfluoroalkylsulfonyl group. The unique structural features of this molecule make it highly valuable for various applications, particularly in drug development and material science.

The perfluoroalkylsulfonyl group in N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) imparts exceptional chemical properties, such as high lipophilicity and stability, which are crucial for pharmaceutical applications. These properties enable the compound to interact effectively with biological targets, making it a promising candidate for the design of novel therapeutic agents. Recent studies have highlighted its potential in the development of protease inhibitors and anti-inflammatory drugs.

In the realm of material science, N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) has been explored for its role in creating advanced coatings and surface modifiers. The compound's ability to form stable, hydrophobic layers makes it ideal for applications where water resistance and low surface energy are desired. For instance, researchers have utilized this compound to develop anti-fouling coatings for medical devices, which can significantly enhance their durability and performance.

The synthesis of N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) involves a series of well-defined chemical reactions that require precise control over reaction conditions. The process typically begins with the sulfonation of perfluoroalkanes followed by condensation with glycine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Recent advancements in computational chemistry have further enhanced the understanding of N-(Perfluoro-1-octanesulfonyl) Glycine (>80%)'s behavior. Molecular modeling studies have revealed insights into its interactions with biological targets, providing a foundation for rational drug design. These studies have been instrumental in identifying novel analogs with improved pharmacological properties.

The pharmaceutical industry has shown particular interest in N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) due to its potential as a lead compound for drug discovery. Its unique structure allows for modifications that can fine-tune its pharmacokinetic and pharmacodynamic profiles. Researchers are exploring its use in targeting various diseases, including cancer and neurological disorders. Preliminary clinical trials have demonstrated promising results, indicating its therapeutic potential.

In addition to its pharmaceutical applications, N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) has found utility in diagnostic imaging. Its ability to enhance contrast in magnetic resonance imaging (MRI) has been investigated, offering new possibilities for non-invasive disease detection. The compound's compatibility with existing imaging techniques makes it a valuable tool for medical diagnostics.

The environmental impact of using N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) has also been a subject of research. Studies have focused on developing sustainable synthetic routes that minimize waste and reduce environmental footprint. Efforts are underway to optimize production processes to ensure that this compound can be utilized responsibly without compromising ecological integrity.

The future prospects of N-(Perfluoro-1-octanesulfonyl) Glycine (>80%) are vast and exciting. Ongoing research is expected to uncover new applications and refine existing ones, further solidifying its role as a key player in chemical and pharmaceutical innovation. As our understanding of this compound grows, so too will its impact on advancing medical treatments and material science technologies.